2-{[5-(2-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-3-nitropyridine

• IUPAC Name: 2-(2-ethoxyphenyl)-5-(3-nitropyridin-2-yl)sulfanyl-1,3,4-oxadiazole
• InChI: InChI=1S/C15H12N4O4S/c1-2-22-12-8-4-3-6-10(12)13-17-18-15(23-13)24-14-11(19(20)21)7-5-9-16-14/h3-9H,2H2,1H3
• InChI Key: MOKFKXNGOGVBRI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NN=C(O2)SC3=C(C=CC=N3)[N+](=O)[O-]
• Molecular Formula: C15H12N4O4S
• Molecular Weight: 344.3 g/mol

Description

2-{[5-(2-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-3-nitropyridine is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields. The compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The exact mechanism of action of 2-{[5-(2-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-3-nitropyridine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes or proteins in the body. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been found to reduce inflammation, inhibit the growth of certain microorganisms, and induce cell death in cancer cells. The compound has also been shown to have antioxidant properties and can scavenge free radicals.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{[5-(2-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-3-nitropyridine in lab experiments is its broad-spectrum activity against various microorganisms and cancer cells. This makes it a potential candidate for the development of new drugs. However, the compound also has some limitations. For example, it has poor solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 2-{[5-(2-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-3-nitropyridine. One area of interest is the development of new drugs based on the compound. Further studies could also be conducted to investigate its mechanism of action and physiological effects in more detail. Additionally, research could be focused on improving the compound's solubility and bioavailability, which would make it more useful in lab experiments and potentially in clinical settings.

Scientific Research Applications

2-{[5-(2-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-3-nitropyridine has been studied for its potential applications in various scientific fields. One of the major areas of interest is its use in the development of new drugs. The compound has been found to exhibit antimicrobial, antifungal, and antitumor activity in vitro. It has also been studied for its potential as an anti-inflammatory agent.